Cas no 51145-57-4 (ethyl 2-(dimethylaminomethylene)-3-oxo-butanoate)

• Product Name: ethyl 2-(dimethylaminomethylene)-3-oxo-butanoate
• CAS No: 51145-57-4
• Molecular Formula: C₉H₁₅NO₃
• Molecular Weight: 185.2203
• MDL: MFCD00087563
• CID: 55951
• PubChem ID: 2763877

ethyl 2-(dimethylaminomethylene)-3-oxo-butanoate Properties

Names and Identifiers

• Ethyl 2-acetyl-3-(dimethylamino)acrylate
• Ethyl (2E)-2-(dimethylaminomethylidene)-3-oxobutanoate
• Ethyl 2-Dimethylaminomethylene-3-oxobutanoate
• Ethyl 2-((dimethylamino)methylene)-3-oxobutanoate
• Ethyl-2-acetyl-3-(dimethylamino)acrylate
• Ethyl N,N-dimethylaminomethylene acetoacetate
• 2-Acetyl-3-(dimethylamino)acrylic Acid Ethyl Ester
• (E)-ethyl 2-((dimethylamino)methylene)-3-oxobutanoate
• Ethyl 2-[(dimethylamino)methylidene]-3-oxobutanoate
• ethyl (2E)-2-[(dimethylamino)methylidene]-3-oxobutanoate
• ethyl2-acetyl-3-(dimethylamino)acrylate
• Ethyl 2-[(dimethylamino)methylene]-3-oxobutanoate
• PubChem13075
• L
• ethyl 2-(dimethylaminomethylene)-3-oxo-butanoate
• CS-0449689
• 2-acetyl-3-dimethylamino-acrylic acid ethyl ester
• A920777
• AKOS025310760
• MFCD00087563
• ethyl 2-(dimethylaminomethylidene)-3-oxobutanoate
• 51145-57-4
• 4F-012
• AM20100255
• Butanoic acid, 2-[(dimethylamino)methylene]-3-oxo-, ethyl ester, (2E)-
• EN300-126850
• ETHYL (2E)-2-ACETYL-3-(DIMETHYLAMINO)ACRYLATE
• (E)-ethyl2-((dimethylamino)methylene)-3-oxobutanoate
• AKOS005070346
• LQSOVGAUOHMPLK-SOFGYWHQSA-N
• AC-23241
• A7561
• 2-[1-dimethylamino-methylidene]-3-oxo-butyric acid ethyl ester
• CS-W005704
• LS-13671
• (E)-ethyl 2-((dimethylamino)methylene)-3-oxobutanoate;Ethyl 2-((dimethylamino)methylene)-3-oxobutanoate
• Ethyl (E)-2-((dimethylamino)methylene)-3-oxobutanoate
• J-502001
• 203186-58-7
• ethyl (2E)-2-(dimethylaminomethylidene)-3-oxobutanoate
• ethyl 2-acetyl-3-(dimethylamino)acrylate
• ethyl 2-dimethylaminomethylene-3-oxobutanoate

• MDL： MFCD00087563
• InChIKey： LQSOVGAUOHMPLK-SOFGYWHQSA-N
• Inchi： 1S/C9H15NO3/c1-5-13-9(12)8(7(2)11)6-10(3)4/h6H,5H2,1-4H3/b8-6+
• SMILES： O(C([H])([H])C([H])([H])[H])C(/C(/C(C([H])([H])[H])=O)=C(\[H])/N(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 185.10500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 185.105
• Heavy Atom Count: 13
• Complexity: 231
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 46.6

Experimental Properties

• LogP: 0.58400
• PSA: 46.61000
• Refractive Index: 1.5330-1.5370
• Boiling Point: 150°C/1mmHg(lit.)
• Flash Point: 102.8°C
• Color/Form: Yellow oily
• λmax: 304(EtOH(95vol%))(lit.)
• Density: 1.038

ethyl 2-(dimethylaminomethylene)-3-oxo-butanoate Security Information

• Safety Term：S23;S26;S36/37/39;S45
• Safety Instruction： S23-S26-S36/37/39-S45
• Risk Phrases：R34
• Dangerous goods sign：
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C
• Risk Phrases： R34
• Signal Word：Warning
• HazardClass：IRRITANT

ethyl 2-(dimethylaminomethylene)-3-oxo-butanoate Customs Data

• HS CODE：2922509090
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons